Cas no 382162-24-5 (1,2-Benzenediol, 3,6-bis(chloromethyl)- (9CI))

• Product Name: 1,2-Benzenediol, 3,6-bis(chloromethyl)- (9CI)
• CAS No: 382162-24-5
• MF: C₈H₈Cl₂O₂
• MW: 207.05392074585
• CID: 1016835
• PubChem ID: 10976656
• Update Time: 2025-07-24

1,2-Benzenediol, 3,6-bis(chloromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3,6-bis(chloromethyl)- (9CI)
• DB-267292
• EN300-25984659
• 3,6-bis(chloromethyl)benzene-1,2-diol
• 382162-24-5
• 1,2-Benzenediol, 3,6-bis(chloromethyl)-

• Inchi： 1S/C8H8Cl2O2/c9-3-5-1-2-6(4-10)8(12)7(5)11/h1-2,11-12H,3-4H2
• InChI Key： MWGYYPXUCUWCNZ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(CCl)=C(C=1O)O

Computed Properties

• Exact Mass: 205.9901349g/mol
• Monoisotopic Mass: 205.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Additional information on 1,2-Benzenediol, 3,6-bis(chloromethyl)- (9CI)

Recent Advances in the Study of 1,2-Benzenediol, 3,6-bis(chloromethyl)- (9CI) (CAS: 382162-24-5)

1,2-Benzenediol, 3,6-bis(chloromethyl)- (9CI), with the CAS number 382162-24-5, is a chlorinated derivative of hydroquinone that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its two chloromethyl groups at the 3 and 6 positions, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology and antimicrobial research.

One of the most notable advancements in the study of this compound is its application in the synthesis of small-molecule inhibitors targeting specific enzymes involved in cancer progression. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 1,2-Benzenediol, 3,6-bis(chloromethyl)- (9CI) exhibit potent inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in the regulation of gene expression and cancer cell proliferation. The study highlighted the compound's ability to serve as a scaffold for the design of HDAC inhibitors with improved selectivity and reduced off-target effects.

In addition to its anticancer potential, recent investigations have also explored the antimicrobial properties of this compound. A study conducted by researchers at the University of Cambridge (2024) revealed that 1,2-Benzenediol, 3,6-bis(chloromethyl)- (9CI) derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a promising candidate for the development of new antibiotics.

The synthetic pathways for 1,2-Benzenediol, 3,6-bis(chloromethyl)- (9CI) have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route that minimizes the use of hazardous reagents and reduces waste generation. This advancement is particularly significant for industrial-scale production, as it addresses both economic and environmental concerns associated with the compound's manufacturing process.

Despite these promising developments, challenges remain in the clinical translation of 1,2-Benzenediol, 3,6-bis(chloromethyl)- (9CI)-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be thoroughly investigated in preclinical studies. Ongoing research efforts are focused on structural modifications to improve these pharmacological properties while maintaining the compound's biological activity.

In conclusion, 1,2-Benzenediol, 3,6-bis(chloromethyl)- (9CI) (CAS: 382162-24-5) represents a valuable chemical entity with diverse applications in drug discovery. Recent studies have expanded our understanding of its therapeutic potential and have paved the way for its utilization in the development of novel anticancer and antimicrobial agents. Future research should focus on addressing the current limitations and exploring new therapeutic areas where this compound and its derivatives may prove beneficial.